Cas no 2229178-00-9 (2-6-(trifluoromethyl)pyridin-3-ylpropanal)

2-6-(Trifluoromethyl)pyridin-3-ylpropanal is a fluorinated pyridine derivative characterized by the presence of a trifluoromethyl group and an aldehyde functional group. This compound is of significant interest in pharmaceutical and agrochemical research due to its versatile reactivity, particularly in the synthesis of heterocyclic compounds. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in the design of bioactive molecules. The aldehyde moiety allows for further functionalization through condensation or nucleophilic addition reactions. Its structural features make it a useful intermediate in the development of novel active ingredients with potential applications in medicinal chemistry and crop protection.

2-6-(trifluoromethyl)pyridin-3-ylpropanal structure

2229178-00-9 structure

Product Name:2-6-(trifluoromethyl)pyridin-3-ylpropanal

CAS No:2229178-00-9

MF:C₉H₈F₃NO

MW:203.1611328125

CID:5918987

PubChem ID:165632808

Update Time:2025-06-07

2-6-(trifluoromethyl)pyridin-3-ylpropanal Chemical and Physical Properties

Names and Identifiers

- 3-Pyridineacetaldehyde, α-methyl-6-(trifluoromethyl)-
- 2-6-(trifluoromethyl)pyridin-3-ylpropanal
- 2229178-00-9
- EN300-1957447
- 2-[6-(trifluoromethyl)pyridin-3-yl]propanal
- Inchi： 1S/C9H8F3NO/c1-6(5-14)7-2-3-8(13-4-7)9(10,11)12/h2-6H,1H3
- InChI Key： NOZSOULBMZAXLT-UHFFFAOYSA-N
- SMILES： C1=NC(C(F)(F)F)=CC=C1C(C)C=O

Computed Properties

Exact Mass: 203.05579836g/mol
Monoisotopic Mass: 203.05579836g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 30Å²

Experimental Properties

Density: 1.242±0.06 g/cm3(Predicted)
Boiling Point: 242.4±35.0 °C(Predicted)
pka: -0.20±0.23(Predicted)

2-6-(trifluoromethyl)pyridin-3-ylpropanal Pricemore >>

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